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Compound of Interest

Compound Name: sodium,periodate

Cat. No.: B7779723

Essential Safety and Handling Guide for Sodium
Periodate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of sodium periodate, a strong oxidizing agent. Adherence to these procedures is
critical to mitigate risks and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling sodium periodate, a comprehensive array of personal protective equipment is
mandatory to prevent contact and exposure.
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PPE Category

Required Equipment

Specifications and
Remarks

Eye and Face Protection

Safety glasses with side
shields, or goggles. A face

shield is also recommended.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[1]

[2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Gloves must be inspected
before use and removed using
the proper technique to avoid

skin contact.[3]

Body Protection

A complete protective suit or a

lab coat.

The type of protective
equipment must be selected
based on the concentration
and amount of the dangerous
substance at the specific
workplace.[3] Fire-resistant or
flame-retardant clothing is also

recommended.[4]

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149

approved respirator.

A full-face particle respirator
type N100 (US) or type P3 (EN
143) is appropriate where risk
assessment shows air-
purifying respirators are
necessary.[3] This is crucial in
areas with inadequate
ventilation or when dust is

generated.[3]

Operational Plan: From Handling to Disposal

A systematic approach to handling sodium periodate minimizes risks. The following step-by-
step guide outlines the essential procedures for its use and disposal.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC419610050&productDescription=SODIUM+PERIODATE+REAGENT+5G&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/21495.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202635/Sodium_meta_periodate.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202635/Sodium_meta_periodate.pdf
https://store.apolloscientific.co.uk/storage/msds/IN3306_msds.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202635/Sodium_meta_periodate.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202635/Sodium_meta_periodate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7779723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appropriate PPE

Work in a Well-Ventilated Area

Hangling

Carefully Weigh Sodium Periodate

Dissolve in a Suitable Solvent

Reac¢tion

Add to Reaction Mixture

.

Monitor the Reaction

Cleanup & Disposal

Decontaminate Glassware

Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of sodium periodate.
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Experimental Protocol:
e Preparation:
o Before handling, ensure all required PPE is correctly worn.

o Work in a chemical fume hood or a well-ventilated area to keep airborne concentrations
low.[2] Ensure that an eyewash station and a safety shower are readily accessible.[1]

e Handling:

[e]

Avoid the formation of dust and aerosols.[3]

o

Keep sodium periodate away from heat, sparks, open flames, and other ignition sources.

[5]I6]

o

Do not let the chemical come into contact with clothing or other combustible materials.[1]

[7]

o

Use spark-free tools and explosion-proof equipment.[4]

[¢]

Wash hands thoroughly after handling.[7]
e Storage:
o Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][7]

o The storage area should be designated for oxidizers and away from incompatible
materials such as organic compounds, reducing agents, and powdered metals.[7]

o Protect containers from physical damage.[7]
e In Case of a Spill:
o For minor spills, clean up immediately.[8]

o Avoid breathing dust and ensure the area is well-ventilated.[8]
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o Use a non-combustible absorbent material like sand or earth to contain the spill.[4][8] Do
not use organic absorbents like sawdust.[4][8]

o For major spills, evacuate the area and alert the fire brigade.[4][8]

Disposal Plan

Proper disposal of sodium periodate and its waste is crucial to prevent environmental
contamination and ensure safety.

o Waste Collection:

o Unused product and contaminated materials should be collected in labeled, suitable, and
closed containers for disposal.[3]

e Disposal Method:

o

Dispose of the material and its container as hazardous waste in accordance with all local,
state, and federal regulations.[7][9]

One recommended method is to dissolve or mix the material with a combustible solvent

o

and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

o

Always contact a licensed professional waste disposal service for disposal.[3]

[e]

Need Custom Synthesis?

Do not allow the product to enter drains.[3][6]

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]

e 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://store.apolloscientific.co.uk/storage/msds/IN3306_msds.pdf
https://datasheets.scbt.com/sc-203399.pdf
https://store.apolloscientific.co.uk/storage/msds/IN3306_msds.pdf
https://datasheets.scbt.com/sc-203399.pdf
https://store.apolloscientific.co.uk/storage/msds/IN3306_msds.pdf
https://datasheets.scbt.com/sc-203399.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202635/Sodium_meta_periodate.pdf
https://www.integraclear.com/msds/S514_26448_101.pdf
https://www.carlroth.com/medias/SDB-0294-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDM0Nzl8YXBwbGljYXRpb24vcGRmfGFEWmxMMmhsWXk4NU1UZzBOall4TnprNE9UUXlMMU5FUWw4d01qazBYMGRDWDBWT0xuQmtaZ3wxNzVjZGRjOTI4NjQ4MzEwZWM0OTkxOGVjNmE4MDEwZTgxMzRiZGE1YjA2ZThiYzYyMzgzMDNhNjFkYjMxMzhi
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202635/Sodium_meta_periodate.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202635/Sodium_meta_periodate.pdf
https://cdn.vanderbilt.edu/vu-wpfsx/wp-content/uploads/sites/40/2024/04/09202635/Sodium_meta_periodate.pdf
https://www.chemicalbook.com/msds/sodium-periodate.pdf
https://www.benchchem.com/product/b7779723?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC419610050&productDescription=SODIUM+PERIODATE+REAGENT+5G&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/21495.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7779723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

. pentachemicals.eu [pentachemicals.eu]
. chemicalbook.com [chemicalbook.com]
. integraclear.com [integraclear.com]

. datasheets.scbt.com [datasheets.scbt.com]

°
© (0] ~ » ol H w

. carlroth.com [carlroth.com]

. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

 To cite this document: BenchChem. [Personal protective equipment for handling
sodium;periodate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7779723#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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